Cas no 1805210-37-0 (3-Bromo-2-chloro-5-fluorobenzoic acid)

3-Bromo-2-chloro-5-fluorobenzoic acid is a halogenated benzoic acid derivative with a molecular formula of C7H3BrClFO2. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactive halogen substituents and carboxylic acid functionality. The presence of bromo, chloro, and fluoro groups at the 3, 2, and 5 positions, respectively, allows for selective further functionalization via cross-coupling reactions or nucleophilic substitutions. Its high purity and stability make it suitable for precise synthetic transformations. The compound is commonly utilized in the development of active pharmaceutical ingredients (APIs) and specialty chemicals requiring tailored aromatic frameworks.

3-Bromo-2-chloro-5-fluorobenzoic acid structure

1805210-37-0 structure

Product Name:3-Bromo-2-chloro-5-fluorobenzoic acid

CAS No:1805210-37-0

MF:C₇H₃BrClFO₂

MW:253.452924013138

MDL:MFCD28166248

CID:4618504

PubChem ID:118797004

Update Time:2025-10-15

3-Bromo-2-chloro-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD28166248
- SY316788
- 3-Bromo-2-chloro-5-fluorobenzoic acid
- AT30108
- 1805210-37-0
- EN300-7991374
- Z2044800671
- 3-Bromo-2-chloro-5-fluorobenzoicacid
- MDL： MFCD28166248
- Inchi： 1S/C7H3BrClFO2/c8-5-2-3(10)1-4(6(5)9)7(11)12/h1-2H,(H,11,12)
- InChI Key： VMNPEQJWXAQTPT-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(C(=O)O)=C1Cl)F

Computed Properties

Exact Mass: 251.89890g/mol
Monoisotopic Mass: 251.89890g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 37.3Å²

3-Bromo-2-chloro-5-fluorobenzoic acid Pricemore >>

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